Cas no 2361703-09-3 (Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate)

• Product Name: Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate
• CAS No: 2361703-09-3
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5414163
• PubChem ID: 145896453
• Update Time: 2025-11-06

Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate Chemical and Physical Properties

Names and Identifiers

• 2361703-09-3
• EN300-26574930
• Methyl 3-methyl-3-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]pentanoate
• Z1492437781
• methyl 3-methyl-3-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}pentanoate
• Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate

• Inchi： 1S/C16H26N2O4/c1-5-13(19)18-9-7-12(8-10-18)15(21)17-16(3,6-2)11-14(20)22-4/h5,12H,1,6-11H2,2-4H3,(H,17,21)
• InChI Key： FRGFAVUVMYIRJT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(C)(NC(C1CCN(C(=O)C=C)CC1)=O)CC

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.5±49.0 °C(Predicted)
• pka: 14.48±0.20(Predicted)

Additional information on Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate

Comprehensive Overview of Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate (CAS No. 2361703-09-3)

The compound Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate, identified by its CAS No. 2361703-09-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperidinyl backbone and an acryloyl moiety, makes it a subject of interest for scientists exploring novel drug candidates and bioactive agents. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. The CAS No. 2361703-09-3 compound stands out for its unique combination of a methyl ester group and an N-acryloylpiperidine fragment, which are critical in designing enzyme inhibitors and receptor modulators. Researchers are particularly intrigued by its potential role in targeting inflammatory pathways and neurodegenerative diseases, aligning with current healthcare priorities.

The synthesis of Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate involves multi-step organic reactions, emphasizing the importance of stereoselective control and green chemistry principles. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a candidate for drug discovery pipelines. Analytical techniques like HPLC and NMR are essential for characterizing its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing focus on sustainable pharmaceuticals and biodegradable materials. Its acryloyl group enables covalent binding to biological targets, a feature leveraged in proteomics and chemical biology studies. Moreover, its compatibility with click chemistry protocols enhances its utility in high-throughput screening assays.

As the scientific community explores precision medicine and personalized therapies, compounds like CAS No. 2361703-09-3 gain traction for their modular design. Its potential applications in cancer research and immune modulation are under investigation, with preliminary studies highlighting its low cytotoxicity and high selectivity. These attributes position it as a promising scaffold for next-generation therapeutics.

In conclusion, Methyl 3-methyl-3-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]pentanoate represents a cutting-edge example of modern organic synthesis meeting biomedical innovation. Its CAS No. 2361703-09-3 serves as a gateway to exploring uncharted territories in drug development, resonating with global efforts to address unmet medical needs through molecular engineering and computational modeling.